Cas no 2680819-13-8 (benzyl N-(3-cyanothiolan-3-yl)carbamate)

• Product Name: benzyl N-(3-cyanothiolan-3-yl)carbamate
• CAS No: 2680819-13-8
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5649545
• PubChem ID: 165909873
• Update Time: 2025-10-24

benzyl N-(3-cyanothiolan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyanothiolan-3-yl)carbamate
• 2680819-13-8
• EN300-28281268

• Inchi： 1S/C13H14N2O2S/c14-9-13(6-7-18-10-13)15-12(16)17-8-11-4-2-1-3-5-11/h1-5H,6-8,10H2,(H,15,16)
• InChI Key： QLRVLQWDWSCIFJ-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-(3-cyanothiolan-3-yl)carbamate

Recent Advances in the Study of Benzyl N-(3-cyanothiolan-3-yl)carbamate (CAS: 2680819-13-8)

Benzyl N-(3-cyanothiolan-3-yl)carbamate (CAS: 2680819-13-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiolane ring and cyano functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

The synthesis of benzyl N-(3-cyanothiolan-3-yl)carbamate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a novel catalytic system that significantly improved the efficiency of the reaction, reducing byproduct formation and enhancing the scalability of the process. This advancement is critical for the compound's potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that benzyl N-(3-cyanothiolan-3-yl)carbamate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its interaction with cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of exploration is the compound's role as a building block in the synthesis of more complex molecules. Researchers have utilized benzyl N-(3-cyanothiolan-3-yl)carbamate to create a series of derivatives with enhanced bioactivity. A 2024 study in Chemical Communications reported the successful incorporation of this scaffold into peptidomimetics, which showed improved stability and target binding affinity compared to their peptide counterparts.

Despite these promising developments, challenges remain in the clinical translation of benzyl N-(3-cyanothiolan-3-yl)carbamate. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts, as described in a 2023 article in the Journal of Chemical Information and Modeling, have begun to elucidate the molecular interactions that govern the compound's behavior, providing valuable insights for future optimization.

In conclusion, benzyl N-(3-cyanothiolan-3-yl)carbamate (CAS: 2680819-13-8) represents a versatile and promising compound in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential across various disease areas.